Cas no 189008-33-1 (2-(p-Tolylethynyl)benzaldehyde)

2-(p-Tolylethynyl)benzaldehyde is a versatile aromatic aldehyde featuring a tolylethynyl substituent at the ortho position relative to the formyl group. This compound is valuable in synthetic organic chemistry, particularly in the construction of complex molecular frameworks via Sonogashira coupling, cyclization, or other transition-metal-catalyzed reactions. The presence of both an aldehyde and an ethynyl group allows for further functionalization, making it a useful intermediate in pharmaceuticals, materials science, and ligand design. Its stable yet reactive structure ensures compatibility with a range of reaction conditions, offering synthetic flexibility. The compound is typically characterized by high purity and consistent performance in demanding applications.

2-(p-Tolylethynyl)benzaldehyde structure

189008-33-1 structure

Product Name:2-(p-Tolylethynyl)benzaldehyde

CAS No:189008-33-1

MF:C₁₆H₁₂O

MW:220.265884399414

CID:1123780

PubChem ID:10489111

Update Time:2025-10-22

2-(p-Tolylethynyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

- Benzaldehyde, 2-[(4-methylphenyl)ethynyl]-
- 2 - [2 - (4 - methyl phenyl) ethinyl] benzaldehyde
- 2-(p-Tolylethynyl)benzaldehyde
- 2-[2-(4-methylphenyl)ethynyl]benzaldehyde
- AK431646
- F21353
- DS-18765
- 2-[2-(4-Methyl phenyl)ethinyl] benzaldehyde
- 2-[2-(4-METHYL PHENYL) ETHINYL] BENZALDEHYDE
- AKOS015963499
- CS-0186452
- 189008-33-1
- MDL： MFCD09030315
- Inchi： 1S/C16H12O/c1-13-6-8-14(9-7-13)10-11-15-4-2-3-5-16(15)12-17/h2-9,12H,1H3
- InChI Key： WBXZJUGIVVHLBD-UHFFFAOYSA-N
- SMILES： O=CC1C=CC=CC=1C#CC1C=CC(C)=CC=1

Computed Properties

Exact Mass: 220.088815002g/mol
Monoisotopic Mass: 220.088815002g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 17.1

Experimental Properties

Boiling Point: 379.8°C at 760 mmHg

2-(p-Tolylethynyl)benzaldehyde Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C(BD517748)

2-(p-Tolylethynyl)benzaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UP038-250mg	2-(p-Tolylethynyl)benzaldehyde	189008-33-1	97%	250mg	497CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UP038-5g	2-(p-Tolylethynyl)benzaldehyde	189008-33-1	97%	5g	3950CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UP038-50mg	2-(p-Tolylethynyl)benzaldehyde	189008-33-1	97%	50mg	145.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UP038-1g	2-(p-Tolylethynyl)benzaldehyde	189008-33-1	97%	1g	897.0CNY	2021-07-14
Alichem	A019138761-5g	2-(p-Tolylethynyl)benzaldehyde	189008-33-1	97%	5g	$370.80	2023-09-02
Alichem	A019138761-10g	2-(p-Tolylethynyl)benzaldehyde	189008-33-1	97%	10g	$568.40	2023-09-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M78560-5g	2-(p-Tolylethynyl)benzaldehyde	189008-33-1		5g	¥1846.0	2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M78560-1g	2-(p-Tolylethynyl)benzaldehyde	189008-33-1		1g	¥626.0	2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M78560-250mg	2-(p-Tolylethynyl)benzaldehyde	189008-33-1		250mg	¥256.0	2021-09-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UP038-200mg	2-(p-Tolylethynyl)benzaldehyde	189008-33-1	97%	200mg	305.0CNY	2021-07-14